Cas no 40350-11-6 (Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-(methylsulfonyl)-)

• Product Name: Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-(methylsulfonyl)-
• CAS No: 40350-11-6
• MF: C₂₆H₁₈N₂O₆S₂
• MW: 518.560924053192
• CID: 324446
• PubChem ID: 12593686
• Update Time: 2025-04-19

Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 5-methylsulfonyl-2-[4-(5-methylsulfonyl-1,3-benzoxazol-2-yl)naphthalen-1-yl]-1,3-benzoxazole
• 2,2'-(Naphthalene-1,4-diyl)bis[5-(methanesulfonyl)-1,3-benzoxazole]
• 40350-11-6
• DTXSID70503699
• Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis[5-(methylsulfonyl)-

• Inchi： 1S/C26H18N2O6S2/c1-35(29,30)15-7-11-23-21(13-15)27-25(33-23)19-9-10-20(18-6-4-3-5-17(18)19)26-28-22-14-16(36(2,31)32)8-12-24(22)34-26/h3-14H,1-2H3
• InChI Key： HTJAIJOQSINAIW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C=1)N=C(C1=CC=C(C3=NC4C=C(C=CC=4O3)S(C)(=O)=O)C3C=CC=CC=31)O2)(=O)=O

Computed Properties

• Exact Mass: 518.06062865g/mol
• Monoisotopic Mass: 518.06062865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 942
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 137Ų